1-Ethyl-4-pyridin-2-yl-1,4-diazepane

• IUPAC Name: 1-ethyl-4-pyridin-2-yl-1,4-diazepane
• InChI: InChI=1S/C12H19N3/c1-2-14-8-5-9-15(11-10-14)12-6-3-4-7-13-12/h3-4,6-7H,2,5,8-11H2,1H3
• InChI Key: MRZDGMJFEZTNMD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCN(CC1)C2=CC=CC=N2
• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol

Description

1-Ethyl-4-pyridin-2-yl-1,4-diazepane is a chemical compound that belongs to the diazepane family. It is a heterocyclic organic compound that contains both nitrogen and carbon in its structure. This compound has been the subject of extensive research due to its potential applications in various fields, including medicinal chemistry, organic chemistry, and materials science.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-pyridin-2-yl-1,4-diazepane is not fully understood. However, it is believed that the compound acts on the central nervous system by enhancing the activity of inhibitory neurotransmitters such as gamma-aminobutyric acid (GABA). This leads to a decrease in neuronal excitability and a reduction in the frequency and severity of seizures.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. These include the modulation of GABAergic neurotransmission, the inhibition of voltage-gated sodium channels, and the reduction of oxidative stress. The compound has also been shown to exhibit neuroprotective effects, which may have potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-Ethyl-4-pyridin-2-yl-1,4-diazepane for lab experiments is its relative ease of synthesis. The compound can be synthesized using a variety of methods, which makes it readily available for research purposes. However, one of the limitations of the compound is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are numerous future directions for research involving 1-Ethyl-4-pyridin-2-yl-1,4-diazepane. One area of interest is the development of new drug candidates based on the compound's structure and pharmacological properties. Another area of research involves the investigation of the compound's potential applications in materials science, particularly in the development of new catalysts and sensors. Finally, further studies are needed to elucidate the compound's mechanism of action and to identify new targets for therapeutic intervention.

Synthesis Methods

The synthesis of 1-Ethyl-4-pyridin-2-yl-1,4-diazepane can be achieved through a variety of methods. One of the most common methods involves the condensation of pyridine-2-carboxaldehyde with 1,2-diaminoethane in the presence of a reducing agent such as sodium borohydride. Another method involves the reaction of pyridine-2-carboxylic acid with ethylenediamine in the presence of a dehydrating agent such as thionyl chloride.

Scientific Research Applications

The scientific research applications of 1-Ethyl-4-pyridin-2-yl-1,4-diazepane are diverse and extensive. One of the primary areas of research involves the compound's potential as a drug candidate. Studies have shown that this compound exhibits significant anticonvulsant activity and may have potential applications in the treatment of epilepsy and other neurological disorders.